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Compound of Interest
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Cat. No.: B1582934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl benzoate, the ester of dodecyl alcohol and benzoic acid, is a versatile emollient and

solvent utilized in a wide array of personal care products. Its properties, including its light, non-

greasy feel, and excellent solvency, make it a valuable ingredient in skincare, sun care, and

color cosmetics.[1][2] These application notes provide detailed protocols and data for

formulators looking to incorporate dodecyl benzoate into their product development, focusing

on its sensory characteristics, ability to solubilize common sunscreen agents, and potential to

enhance skin penetration.

Chemical Structure of Dodecyl Benzoate

Caption: Chemical structure of Dodecyl Benzoate.

Physicochemical Properties
Dodecyl benzoate is a clear, oil-soluble liquid with low viscosity. Its primary functions in

cosmetic formulations include acting as a skin-conditioning agent (emollient), a solvent for

other ingredients, and a plasticizer.[3]
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Property Value Reference

INCI Name Dodecyl Benzoate [3]

CAS Number 2915-72-2 [3]

Molecular Formula C₁₉H₃₀O₂ [3]

Molecular Weight 290.45 g/mol [3]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Solubility Oil Soluble [1]

Key Applications and Performance Data
Emolliency and Sensory Profile
Dodecyl benzoate is prized for the light, silky, and non-greasy feel it imparts to formulations.[1]

While specific quantitative sensory data for dodecyl benzoate is not readily available in public

literature, data for the structurally similar C12-15 alkyl benzoate provides a useful proxy. The

following table presents typical sensory attributes that can be expected and evaluated.

Sensory Attribute
Expected Performance of Dodecyl
Benzoate (based on C12-15 Alkyl
Benzoate)

Spreadability High

Absorbency Fast

Greasiness Low

Tackiness Low

After-feel Powdery, Silky

Sunscreen Solvent and Potential SPF Booster
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Dodecyl benzoate is an effective solvent for many organic sunscreen filters, which is crucial

for achieving high SPF values and ensuring formulation stability.[4][5] The oil phase of a

sunscreen has a significant impact on its final SPF, and proper solubilization of UV filters is a

key factor.[6][7]

Solubility of Common UV Filters

While specific solubility data for dodecyl benzoate is limited, the values for the closely related

C12-15 alkyl benzoate can be used as a guideline.

UV Filter
Solubility in C12-15 Alkyl Benzoate (%
w/w)

Avobenzone ~16%

Oxybenzone
Data not available, but expected to be a good

solvent

Note: The solubility of UV filters should be experimentally verified in dodecyl benzoate for

each specific formulation.

Skin Penetration Enhancement
Alkyl benzoates can enhance the skin penetration of active ingredients by acting as a vehicle

that improves the partitioning of the active into the stratum corneum. The specific enhancement

effect is dependent on the active ingredient and the overall formulation.

Experimental Protocols
Protocol for Sensory Evaluation of Emollients
This protocol outlines a method for the quantitative descriptive analysis of dodecyl benzoate's

sensory properties in a simple oil-in-water emulsion.

Experimental Workflow for Sensory Evaluation
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Caption: Workflow for sensory evaluation of cosmetic emollients.
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Methodology:

Panelist Selection and Training:

Recruit a panel of 10-15 individuals trained in sensory analysis of cosmetic products.

Familiarize panelists with the defined sensory attributes and scoring scale using reference

standards.

Sample Preparation:

Prepare a base oil-in-water emulsion (control).

Prepare an identical emulsion containing a specified concentration of dodecyl benzoate
(e.g., 5% w/w).

Code samples with random three-digit numbers to blind the panelists.

Evaluation Procedure:

Panelists cleanse their forearms and allow them to equilibrate to room temperature.

A standardized amount of each sample (e.g., 0.1 mL) is applied to a designated area on

the forearm.

Panelists evaluate and score the following attributes on a 10-point scale immediately upon

application (Initial Feel) and after 2 minutes (After-feel):

Spreadability: Ease of application and spreading.

Absorbency: Rate of disappearance from the skin surface.

Greasiness: Degree of oily residue.

Tackiness: Stickiness of the skin.

Smoothness: Perceived smoothness of the skin.

Data Analysis:
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Collect the scores from all panelists.

Perform statistical analysis (e.g., ANOVA) to identify significant differences between the

control and the dodecyl benzoate formulation for each attribute.

Visualize the data using a spider plot to compare the sensory profiles.

Protocol for In-Vitro SPF Determination
This protocol describes a method to evaluate the potential SPF boosting effect of dodecyl
benzoate in a sunscreen formulation.

Experimental Workflow for In-Vitro SPF Testing
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Caption: Workflow for in-vitro SPF determination.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1582934?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Materials:

UV Spectrophotometer with an integrating sphere.

Polymethyl methacrylate (PMMA) plates.

Solar simulator.

Sample Preparation:

Prepare a sunscreen formulation containing a known concentration of UV filters.

Prepare an identical formulation where a portion of the oil phase is replaced with dodecyl
benzoate.

Procedure:

Apply a uniform film of the sunscreen formulation onto the PMMA plate at a concentration

of 1.3 mg/cm².

Allow the film to dry for a specified period (e.g., 15 minutes).

Measure the initial UV transmittance of the sample at multiple points on the plate.

Expose the plate to a controlled dose of UV radiation from a solar simulator.

Measure the final UV transmittance after irradiation.

Calculation:

The SPF is calculated from the transmittance data using a standardized equation that

takes into account the erythemal action spectrum and the solar spectrum.

Compare the SPF values of the formulations with and without dodecyl benzoate to

determine its effect.
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Protocol for Determining the Solubility of Crystalline UV
Filters
This protocol provides a method to determine the solubility of crystalline UV filters, such as

avobenzone and oxybenzone, in dodecyl benzoate.[4]

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of the crystalline UV filter to a known volume of dodecyl benzoate
in a sealed container.

Agitate the mixture at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Sample Analysis:

Centrifuge the saturated solution to separate the undissolved solids.

Carefully extract a known volume of the supernatant.

Dilute the supernatant with a suitable solvent (e.g., ethanol) to a concentration within the

linear range of the analytical method.

Analyze the concentration of the dissolved UV filter using High-Performance Liquid

Chromatography (HPLC) with a UV detector.

Quantification:

Prepare a calibration curve using standard solutions of the UV filter of known

concentrations.

Determine the concentration of the UV filter in the diluted sample by comparing its peak

area to the calibration curve.

Calculate the original concentration in the saturated dodecyl benzoate solution, which

represents its solubility.
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Formulation Guidelines
Dodecyl benzoate is a versatile emollient that can be incorporated into a variety of personal

care formulations.

Typical Use Levels:

Product Type Typical Use Level (% w/w)

Leave-on Products

Lotions & Creams 2 - 15%

Sunscreens 2 - 20%

Color Cosmetics 1 - 10%

Rinse-off Products

Cleansers 1 - 5%

Note: These are general guidelines. The optimal use level will depend on the specific

formulation and desired sensory attributes.

Example Formulation: Light Daily Moisturizer
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Phase Ingredient % w/w Function

A Deionized Water q.s. to 100 Vehicle

Glycerin 3.00 Humectant

Xanthan Gum 0.20 Thickener

B Dodecyl Benzoate 8.00 Emollient

Cetearyl Alcohol 2.50 Emulsifier, Thickener

Glyceryl Stearate 2.00 Emulsifier

Stearic Acid 1.50 Emulsifier, Thickener

C
Phenoxyethanol (and)

Ethylhexylglycerin
1.00 Preservative

Fragrance 0.10 Fragrance

Procedure:

Combine Phase A ingredients and heat to 75°C.

Combine Phase B ingredients and heat to 75°C.

Add Phase B to Phase A with homogenization.

Cool to 40°C and add Phase C ingredients.

Mix until uniform.

Safety and Regulatory Information
The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkyl

benzoates, including dodecyl benzoate, and concluded that they are safe for use in cosmetic

products in the present practices of use and concentration.[3] At concentrations used in

cosmetics, these ingredients are not considered to be skin irritants or sensitizers.[1] However,

as with any raw material, it is recommended to review the manufacturer's safety data sheet

(SDS) and conduct appropriate safety testing for the final formulation.
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Conclusion
Dodecyl benzoate is a highly functional and versatile ingredient for personal care formulations.

Its favorable sensory profile, excellent solvency for UV filters, and good safety profile make it a

valuable tool for cosmetic scientists and formulators. The protocols and data provided in these

application notes offer a framework for effectively utilizing dodecyl benzoate to create high-

performing and aesthetically pleasing personal care products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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